Cas no 1825494-45-8 (6-cyano-N-(4-phenylpyrimidin-5-yl)pyridine-3-sulfonamide)

• Product Name: 6-cyano-N-(4-phenylpyrimidin-5-yl)pyridine-3-sulfonamide
• CAS No: 1825494-45-8
• MF: C₁₆H₁₁N₅O₂S
• MW: 337.355840921402
• CID: 5820562
• PubChem ID: 121532091
• Update Time: 2025-05-24

6-cyano-N-(4-phenylpyrimidin-5-yl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1825494-45-8
• EN300-6584563
• AKOS030672841
• 6-cyano-N-(4-phenylpyrimidin-5-yl)pyridine-3-sulfonamide
• Z1673373633

• Inchi： 1S/C16H11N5O2S/c17-8-13-6-7-14(9-19-13)24(22,23)21-15-10-18-11-20-16(15)12-4-2-1-3-5-12/h1-7,9-11,21H
• InChI Key： LDQVZWHNTHNMNM-UHFFFAOYSA-N
• SMILES： S(C1C=NC(C#N)=CC=1)(NC1=CN=CN=C1C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 337.06334578g/mol
• Monoisotopic Mass: 337.06334578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 117Ų

Additional information on 6-cyano-N-(4-phenylpyrimidin-5-yl)pyridine-3-sulfonamide

Recent Advances in the Study of 6-cyano-N-(4-phenylpyrimidin-5-yl)pyridine-3-sulfonamide (CAS: 1825494-45-8)

The compound 6-cyano-N-(4-phenylpyrimidin-5-yl)pyridine-3-sulfonamide (CAS: 1825494-45-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative has been identified as a promising scaffold for the development of novel kinase inhibitors, particularly targeting protein kinases involved in cancer and inflammatory diseases. Recent studies have explored its structural-activity relationships (SAR), pharmacokinetic properties, and mechanism of action, providing valuable insights for drug discovery efforts.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory activity of 6-cyano-N-(4-phenylpyrimidin-5-yl)pyridine-3-sulfonamide against a panel of 50 human kinases. The compound demonstrated selective inhibition of several clinically relevant kinases, including MET, AXL, and FLT3, with IC50 values in the low nanomolar range. Molecular docking studies revealed that the cyano group at the 6-position of the pyridine ring forms a critical hydrogen bond with the hinge region of the kinase domain, while the sulfonamide moiety interacts with the hydrophobic pocket near the ATP-binding site.

In preclinical models of non-small cell lung cancer (NSCLC), 6-cyano-N-(4-phenylpyrimidin-5-yl)pyridine-3-sulfonamide showed potent antitumor activity both as a single agent and in combination with standard chemotherapeutics. The compound exhibited favorable pharmacokinetic properties in rodent models, with good oral bioavailability (F = 65%) and a half-life of approximately 8 hours. These findings suggest its potential as a lead compound for further optimization in oncology drug development programs.

Recent structural modifications of the parent compound have focused on improving selectivity and reducing off-target effects. A series of analogs with variations at the phenylpyrimidine moiety were synthesized and evaluated, leading to the identification of derivatives with enhanced potency against MET kinase while maintaining selectivity over closely related kinases. These structure-activity relationship studies have provided important clues for the design of next-generation inhibitors with improved therapeutic profiles.

From a synthetic chemistry perspective, novel routes for the preparation of 6-cyano-N-(4-phenylpyrimidin-5-yl)pyridine-3-sulfonamide have been developed to enable large-scale production. A recent patent application (WO2023056123) describes an improved synthetic method that reduces the number of steps from seven to four, while increasing overall yield from 12% to 38%. This advancement addresses previous challenges in the scalability of this compound class and facilitates its broader evaluation in biological systems.

Looking forward, research on 6-cyano-N-(4-phenylpyrimidin-5-yl)pyridine-3-sulfonamide and related compounds is expected to expand into new therapeutic areas. Preliminary data suggest potential applications in fibrotic diseases and certain neurological disorders where the targeted kinases play pathogenic roles. Ongoing studies are exploring the compound's effects on downstream signaling pathways and its ability to modulate the tumor microenvironment, which may reveal additional mechanisms of therapeutic action.